2-(Cyclopropyl)thiazole-5-boronic acid pinacol ester
Overview
Description
2-(Cyclopropyl)thiazole-5-boronic acid pinacol ester, abbreviated as 2C-T5BP, is an organic compound that has been used in various scientific research applications. It is a boronic acid derivative that has been used in a variety of areas, including organic synthesis and biochemistry. 2C-T5BP is a cyclopropylthiazole-based compound that has been found to have a wide range of biological activities and has been widely studied for its potential use in drug discovery and development.
Scientific Research Applications
Strategies for Analyzing Reactive Pinacolboronate Esters
Pinacolboronate esters, including derivatives like 2-(Cyclopropyl)thiazole-5-boronic acid pinacol ester, are crucial in Suzuki coupling reactions, which are pivotal for constructing complex molecules. The analysis of these reactive esters poses unique challenges due to their propensity to hydrolyze, necessitating unconventional analytical approaches to ensure stability and adequate solubilization for purity assessments (Zhong et al., 2012).
Microwave-Assisted Synthesis
The use of microwave-assisted synthesis techniques demonstrates the utility of pinacol ester derivatives in rapidly constructing compound libraries. Such methods highlight the adaptability of boronic acid pinacol esters in facilitating clean Suzuki coupling reactions under microwave conditions, offering efficient pathways to synthesize diverse chemical structures (Dimauro & Kennedy, 2007).
Stereoselective Synthesis of Cyclopropylboronate Esters
Research on 1-alkenyl-1,1-heterobimetallic intermediates has opened up new avenues for the stereoselective synthesis of cyclopropyl alcohol boronate esters, showcasing the versatility of boronic esters in constructing compounds with multiple stereocenters. This methodology underlines the potential of boronic esters in the stereoselective synthesis of complex molecules, including cyclopropylboronate esters (Hussain et al., 2009).
Cyanomethylation of Aryl Halides
The development of a palladium-catalyzed protocol for cyanomethylation using isoxazole-4-boronic acid pinacol ester illustrates the capacity of boronic esters to participate in complex reactions. This method showcases the ability to transform aryl bromides into arylacetonitriles, further underscoring the versatility of boronic esters in organic synthesis (Velcicky et al., 2011).
Mechanism of Action
Target of Action
The primary target of 2-(Cyclopropyl)thiazole-5-boronic acid pinacol ester is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new palladium–carbon bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction is the main biochemical pathway affected by this compound . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling reaction . This leads to the creation of new organic compounds, expanding the possibilities for chemical synthesis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, certain boronic acids and pinacol boronic esters, which are often used in Suzuki–Miyaura coupling reactions, can decompose in air . Therefore, it’s crucial to store these compounds under appropriate conditions to maintain their stability and effectiveness .
properties
IUPAC Name |
2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BNO2S/c1-11(2)12(3,4)16-13(15-11)9-7-14-10(17-9)8-5-6-8/h7-8H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOJBQVWYVATTEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(S2)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101155623 | |
Record name | 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101155623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1245524-04-2 | |
Record name | 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1245524-04-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101155623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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